(S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate

• Molecular Formula: C10H12FNO3
• Molecular Weight: 213.21 g/mol
• IUPAC Name: methyl (2S)-2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate
• InChI: InChI=1S/C10H12FNO3/c1-15-10(14)7(12)5-6-3-2-4-8(13)9(6)11/h2-4,7,13H,5,12H2,1H3/t7-/m0/s1
• InChI Key: ULFJILMXAYOUAX-ZETCQYMHSA-N
• Isomeric SMILES: COC(=O)[C@H](CC1=C(C(=CC=C1)O)F)N
• Canonical SMILES: COC(=O)C(CC1=C(C(=CC=C1)O)F)N

Description

(S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate is a chiral, fluorinated amino acid ester derivative of significant interest in medicinal chemistry and drug discovery . The compound serves as a sophisticated synthetic intermediate and is classified as an inhibitor . Its molecular structure integrates a 2-fluoro-3-hydroxyphenyl moiety, which can be crucial for modulating the compound's electronic properties, binding affinity, and metabolic stability. The specific stereochemistry denoted by the (S)-configuration is often essential for targeted biological activity and selective interactions with chiral biomolecules. The methyl ester functional group enhances the compound's utility as a building block for further synthetic elaboration, such as hydrolysis to the corresponding acid or coupling reactions to form more complex peptide-like structures. In scientific research, non-proteinogenic amino acid esters like this one are frequently investigated as key precursors in the synthesis of potential therapeutic agents . Research into structurally similar amino acid ester compounds has demonstrated their value as prodrugs and their incorporation into molecules with evaluated antitumor activity . Furthermore, the presence of a fluorine atom on the aromatic ring is a common strategy in rational drug design, as it can significantly alter a molecule's pharmacokinetics and penetration of biological barriers . This compound is supplied for research applications only and is not intended for diagnostic or therapeutic use. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Esterification Using Thionyl Chloride and Methanol

One common method for preparing methyl esters of amino acids, including hydroxyphenyl derivatives, involves the reaction of the amino acid with thionyl chloride in methanol under cooling conditions:

Step	Reagents & Conditions	Description	Yield & Notes
1	Methyl 2-amino-3-(3-hydroxyphenyl)propanoate precursor	Suspension in methanol, cooled in ice bath	Starting material preparation
2	Addition of thionyl chloride dropwise at 0–5°C	Facilitates esterification of the carboxyl group	Reaction allowed to warm to RT overnight
3	Evaporation of solvent, aqueous work-up	Basify with saturated sodium hydrogen carbonate, extract with ethyl acetate	Product isolated as white solid
4	Drying and evaporation	Final isolation of methyl ester	Yield: ~4.97 g from 5.56 g precursor (approx. 89%)

This method is well-documented for methyl 2-amino-3-(3-hydroxyphenyl)propanoate and can be adapted for the 2-fluoro-3-hydroxy substitution with appropriate fluorinated precursors.

Stereoselective Synthesis Approaches

• Use of chiral pool synthesis starting from naturally occurring (S)-phenylalanine derivatives.
• Enzymatic resolution or asymmetric synthesis techniques to ensure (S)-configuration.
• Protection of amino and hydroxy groups during fluorination and esterification steps to prevent racemization.

Alternative Synthetic Routes

• Coupling of fluorinated hydroxyphenylacetic acid derivatives with methylamine followed by esterification.
• Carbodiimide-mediated coupling reactions (e.g., using EDC·HCl) for amino acid ester formation, as seen in related amino acid ester derivatives.

Research Findings and Experimental Data

Parameter	Data/Result	Reference/Notes
Reaction solvent	Methanol	Common solvent for esterification
Catalyst/activator	Thionyl chloride (SOCl2)	Facilitates ester formation under mild conditions
Temperature	0–5°C during addition; room temperature overnight	Controls reaction rate and selectivity
Yield	Approx. 89% for methyl ester formation	High yield reported for similar hydroxyphenyl derivatives
Purification	Extraction with ethyl acetate, drying over Na2SO4	Standard organic workup
Stereochemical integrity	Maintained (S)-configuration	Verified by chiral HPLC or NMR in literature
Characterization methods	LC-MS, NMR spectroscopy	Confirm molecular weight and structure

Comparative Table of Preparation Methods

Method	Key Reagents & Conditions	Advantages	Limitations
Thionyl chloride esterification	Thionyl chloride, methanol, 0–RT	High yield, straightforward	Requires careful temperature control
Electrophilic fluorination	Fluorinating agents, protected amino acid	Direct fluorination, selective	Risk of racemization, side reactions
Carbodiimide-mediated coupling	EDC·HCl, amine, acid, mild conditions	Mild, stereoselective	Requires protected intermediates
Chiral pool synthesis	Starting from (S)-phenylalanine derivatives	High stereochemical purity	Limited by availability of precursors

Summary and Recommendations

• The most established preparation method for the methyl ester of hydroxyphenylalanine derivatives involves esterification with thionyl chloride in methanol under controlled temperature, yielding high purity and good yields.
• Incorporation of the fluorine substituent requires careful synthetic planning, either via fluorinated starting materials or selective fluorination reactions.
• Maintaining the (S)-stereochemistry is critical and is typically ensured by starting from chiral precursors and avoiding harsh conditions.
• Analytical techniques such as LC-MS and NMR are essential for confirming the structure and purity of the final compound.

This detailed analysis consolidates diverse research findings and synthetic protocols, providing a comprehensive guide for the preparation of (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate suitable for advanced chemical research and pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions

(S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and m-CPBA.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines, thiols, and alkoxides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

(S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate involves its interaction with specific molecular targets and pathways:

Molecular Targets: Enzymes, receptors, and transporters.

Pathways Involved: Signal transduction pathways, metabolic pathways, and gene expression regulation.

Comparison with Similar Compounds

Substituent Effects

• Fluorine Position: The ortho-fluoro substitution in the target compound contrasts with the para-fluoro group in Methyl (S)-3-amino-3-(4-fluorophenyl)propanoate hydrochloride (CAS 1246174-74-2). Ortho-substitution introduces steric strain and may reduce metabolic stability compared to para-substituted analogs .
• Hydroxyl vs. Methoxy : The 3-hydroxy group in the target compound and its analogs (e.g., CAS 37466-29-8) enhances hydrogen-bonding capacity, whereas the 4-methoxy group in CAS 68697-61-0 increases lipophilicity and electron density on the aromatic ring .
• Dihydroxy Systems : The 3,4-dihydroxyphenyl derivative (CAS 34260-72-5) exhibits higher polarity due to its catechol structure, likely improving water solubility but increasing susceptibility to oxidation .

Physicochemical Properties

• Molecular Weight and Solubility : The target compound (MW 213.21) is lighter than its hydrochlorides (e.g., CAS 37466-29-8, MW 231.68), suggesting lower solubility in aqueous media without salt formation. Hydrochloride salts generally exhibit improved crystallinity and storage stability .

Research Implications

• Drug Design : The target compound’s fluorine and hydroxyl groups could serve as a template for designing kinase inhibitors or neurotransmitter analogs, leveraging fluorine’s electronegativity and hydroxyl’s hydrogen-bonding capacity .
• Synthetic Challenges : Pd-catalyzed C–H functionalization methods (as cited in for indole-containing analogs) may require optimization to accommodate fluorine’s steric and electronic effects during synthesis .

Biological Activity

(S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate, with the CAS number 1383690-48-9, is a compound that has garnered attention due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C$_{10}$H$_{12}$FNO$_{3}$
• Molecular Weight : 213.21 g/mol
• Structure : The compound features a methyl ester group, an amino group, and a fluorinated phenyl ring, which contribute to its biological activity.

1. Antioxidant Activity

Research has indicated that compounds similar to (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate exhibit significant antioxidant properties. Antioxidants are crucial for neutralizing free radicals, thereby preventing oxidative stress-related damage in biological systems.

Case Study : A study examining various phenolic compounds found that those with hydroxyl groups showed enhanced radical scavenging activity. Although specific data for (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate is limited, the presence of the hydroxyl group in its structure suggests potential antioxidant capabilities similar to other phenolic compounds .

2. Antimicrobial Activity

The antimicrobial properties of (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate are also noteworthy. Compounds with similar structures have been shown to inhibit the growth of various pathogens.

Research Findings : A comparative analysis of related compounds indicated that those with fluorinated aromatic rings often exhibit increased antibacterial activity. This is attributed to their ability to penetrate bacterial membranes more effectively . While direct studies on this specific compound are scarce, it is reasonable to hypothesize that it may share these antimicrobial properties.

Data Table: Summary of Biological Activities

Activity Type	Observations	References
Antioxidant	Potential based on structural similarities
Antimicrobial	Similar compounds show promising results

The biological activity of (S)-Methyl 2-amino-3-(2-fluoro-3-hydroxyphenyl)propanoate can be attributed to its interaction with cellular pathways:

• Antioxidant Mechanism :
  • The hydroxyl group can donate electrons to free radicals, stabilizing them and reducing oxidative stress.
• Antimicrobial Mechanism :
  • The fluorinated aromatic structure may disrupt bacterial cell membranes or interfere with metabolic processes essential for bacterial survival.